3,4-Dihydroxybutanenitrile
Overview
Description
3,4-Dihydroxybutanenitrile is a chemical compound with the molecular formula C4H7NO2 . It is also known as DHBn and 1-cyano-3,4-dihydroxybutane. DHBn is a versatile building block for the synthesis of a broad range of organic compounds due to its reactivity and functional groups.
Synthesis Analysis
DHBn can be synthesized by a number of methods, including the reaction between 3,4-dihydroxybutanal and cyanide ion, and the reaction between 3-acetylene-1,2-diol and cyanide ion. It can also be prepared using a one-pot synthesis method involving the reaction between glycolaldehyde and cyanide ion followed by oxidation.Molecular Structure Analysis
The molecular formula of 3,4-Dihydroxybutanenitrile is C4H7NO2. It has an average mass of 101.104 Da and a monoisotopic mass of 101.047676 Da .Physical And Chemical Properties Analysis
3,4-Dihydroxybutanenitrile is a white to off-white crystalline powder that is soluble in water, ethanol, and acetone. Its melting point is approximately 70-75℃. It has a density of 1.22 g/cm3 and a boiling point of 245 ℃.Scientific Research Applications
Biodegradable Polymers in Tissue Engineering
Polyhydroxyalkanoates (PHA) like poly-3-hydroxybutyrate and its composites, have found significant applications in tissue engineering and medical devices. These materials, derived from polyesters like PHA, offer advantages due to their biodegradability and thermoprocessability, making them ideal for sutures, cardiovascular patches, orthopedic pins, and other medical applications (Chen & Wu, 2005).
Ruthenium-Catalyzed Hydrogen Transfer in Chemical Synthesis
In chemical synthesis, 3,4-Dihydroxybutanenitrile plays a role in ruthenium-catalyzed hydrogen transfer. This process is instrumental in forming products like imine anti-crotylation, which are key in synthesizing various chemicals and pharmaceuticals (Chen et al., 2015).
Biocompatible Polycarbonates for Medical Applications
The use of (S)-3,4-Dihydroxybutyric acid, a derivative of 3,4-Dihydroxybutanenitrile, in creating biocompatible polymers for medical use is noteworthy. These polymers, particularly in the form of polycarbonates, have potential applications in drug delivery systems and as biodegradable materials in various medical devices (Tsai et al., 2016).
Synthesis of Neurological Therapeutics
4-Aminobutanenitrile, closely related to 3,4-Dihydroxybutanenitrile, is crucial in synthesizing therapeutics for neurological disorders like Parkinson’s and Alzheimer’s diseases. Its role as an industrial precursor to pyrroline and pyrrolidine underscores its significance in pharmaceutical manufacturing (Capon et al., 2020).
Diverse Chemical Synthesis Applications
3,4-Dihydroxybutanenitrile is also involved in the formation of functionalized carbocycles, which are essential in various chemical synthesis processes. These compounds have broad applications in the synthesis of complex molecules (Matsumoto et al., 2004).
Pharmaceutical and Chemical Industry Applications
D-3,4-Dihydroxybutyric acid, another related compound, is significant in the pharmaceutical and chemical industries. It's a valuable chiral biomass used for synthesizing statin-class drugs and other important chemicals (Zhang et al., 2022).
Safety and Hazards
3,4-Dihydroxybutanenitrile is associated with several hazard statements including H227, H302, H312, H315, H318, H332, and H335 . Precautionary measures include P210, P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P370+P378, P403+P233, P403+P235, P405, and P501 .
properties
IUPAC Name |
3,4-dihydroxybutanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO2/c5-2-1-4(7)3-6/h4,6-7H,1,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXKPBRJADBPHSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C#N)C(CO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50449925 |
Source
|
| Record name | 3,4-dihydroxybutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50449925 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
126577-60-4, 83527-35-9 |
Source
|
| Record name | 3,4-dihydroxybutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50449925 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-dihydroxybutanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
acetic acid](/img/structure/B3430494.png)
![4-[4-(Chloromethyl)-1,3-thiazol-2-yl]benzoic acid](/img/structure/B3430499.png)
